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Introduction
Silver dichromate (Ag₂Cr₂O₇) is a sparingly soluble salt that readily precipitates from aqueous

solutions upon the mixing of soluble silver (I) salts and dichromate salts. This precipitation

reaction is a classic example of a double displacement reaction and is characterized by the

formation of a distinct ruby red to reddish-brown precipitate. The reaction is governed by the

solubility product constant (Ksp) of silver dichromate.

The controlled precipitation of silver dichromate has applications in various scientific fields. In

analytical chemistry, it forms the basis of the Mohr method for argentometric titrations, where

the formation of the red silver chromate precipitate indicates the endpoint of the titration of

halide ions.[1][2] In materials science, the synthesis of pure silver chromate is crucial for its use

as a positive active substance in electrochemical generators, such as lithium batteries for

pacemakers. Furthermore, the principles of this precipitation reaction are relevant in

understanding and controlling crystallization processes, which is of interest in drug

development and materials synthesis.

This document provides detailed protocols for the synthesis of silver dichromate precipitate,

methods for its quantitative analysis, and a summary of its key physicochemical properties.
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Table 1: Physicochemical Properties of Silver Dichromate

Property Value Reference

Chemical Formula Ag₂Cr₂O₇ [3]

Molar Mass 431.76 g/mol [3]

Appearance
Ruby red to reddish-brown

crystalline powder
[1]

Density 4.77 g/cm³ [3]

Solubility Product (Ksp) at 25

°C
2.0 x 10⁻⁷ [3]

Solubility in water at 15 °C 0.0083 g/100 mL

pH for Optimal Precipitation ~4.5 - 7 [4][5]

Experimental Protocols
Protocol 1: Small-Scale Laboratory Synthesis of Silver
Dichromate
This protocol details the preparation of a small quantity of silver dichromate precipitate for

general laboratory use and qualitative analysis.

Materials:

Silver nitrate (AgNO₃), 0.1 M solution

Potassium dichromate (K₂Cr₂O₇), 0.05 M solution

Distilled or deionized water

Beakers (50 mL)

Graduated cylinders (25 mL)

Stirring rod
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Filter paper (e.g., Whatman No. 1)

Funnel

Watch glass

Drying oven

Procedure:

Reagent Preparation:

Prepare a 0.1 M solution of silver nitrate by dissolving 1.6987 g of AgNO₃ in 100 mL of

distilled water.

Prepare a 0.05 M solution of potassium dichromate by dissolving 1.4709 g of K₂Cr₂O₇ in

100 mL of distilled water.

Precipitation:

In a 50 mL beaker, add 20 mL of the 0.1 M silver nitrate solution.

While stirring continuously with a glass rod, slowly add 10 mL of the 0.05 M potassium

dichromate solution to the silver nitrate solution.

A ruby red precipitate of silver dichromate will form immediately.[6]

Continue stirring for 5 minutes to ensure the reaction goes to completion.

Isolation and Washing:

Set up a filtration apparatus with a funnel and filter paper.

Wet the filter paper with a small amount of distilled water to ensure a good seal.

Pour the silver dichromate suspension through the filter paper.

Wash the precipitate on the filter paper with three 10 mL portions of distilled water to

remove any soluble impurities.
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Drying:

Carefully remove the filter paper containing the precipitate and place it on a pre-weighed

watch glass.

Dry the precipitate in a drying oven at 60-80 °C for 1-2 hours, or until a constant weight is

achieved.

Characterization (Optional):

The dried precipitate can be characterized by techniques such as X-ray diffraction (XRD)

to confirm its crystalline structure or spectroscopy to analyze its purity.

Protocol 2: Quantitative Gravimetric Analysis of Silver
Dichromate
This protocol is designed for the precise quantitative determination of dichromate ions in a

solution by precipitating them as silver dichromate.

Materials:

Unknown solution containing dichromate ions

Silver nitrate (AgNO₃), solid, analytical grade

Nitric acid (HNO₃), dilute (e.g., 2 M)

Distilled or deionized water

Sintered glass crucible (pre-weighed)

Beakers (250 mL)

Heating plate with magnetic stirrer

Wash bottle

Drying oven
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Desiccator

Procedure:

Sample Preparation:

Accurately pipette a known volume (e.g., 50.00 mL) of the unknown dichromate solution

into a 250 mL beaker.

Acidify the solution by adding a few drops of dilute nitric acid to adjust the pH to

approximately 4.5-5. This prevents the co-precipitation of silver oxide.[5]

Precipitation:

Calculate the stoichiometric amount of silver nitrate required to precipitate the estimated

amount of dichromate in the sample. Add a slight excess (approximately 10%) to ensure

complete precipitation.

Dissolve the calculated mass of solid silver nitrate in a small amount of distilled water.

Heat the dichromate solution to 60-70 °C on a heating plate with stirring.

Slowly add the silver nitrate solution to the heated dichromate solution while stirring

continuously. This promotes the formation of larger, more easily filterable crystals.

Continue heating and stirring for 30-60 minutes to digest the precipitate.

Isolation and Washing:

Allow the precipitate to settle.

Filter the warm solution through a pre-weighed sintered glass crucible under vacuum.

Wash the precipitate in the crucible with several small portions of warm distilled water until

the washings are free of silver ions (test with a drop of HCl solution; no turbidity should be

observed).

Drying and Weighing:
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Dry the crucible containing the precipitate in a drying oven at 110-120 °C to a constant

weight.

Cool the crucible in a desiccator before each weighing to prevent errors due to moisture

absorption.

Calculation:

Calculate the mass of the silver dichromate precipitate.

From the mass of the precipitate and the stoichiometry of the reaction, determine the

concentration of dichromate ions in the original unknown solution.
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Caption: Experimental workflow for the synthesis and isolation of silver dichromate.
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Aqueous Solutions:
2AgNO₃(aq) + K₂Cr₂O₇(aq)

Dissociated Ions in Solution:
2Ag⁺(aq) + 2NO₃⁻(aq) + 2K⁺(aq) + Cr₂O₇²⁻(aq)

Dissolution

Precipitation
(Double Displacement)

Products:
Ag₂Cr₂O₇(s) (Precipitate) + 2KNO₃(aq) (Soluble)

Click to download full resolution via product page

Caption: Logical relationship of the silver dichromate precipitation reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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